Cas no 2034426-74-7 (2-fluoro-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034426-74-7
• MF: C₁₅H₁₂FN₃O₂S₂
• MW: 349.40308380127
• CID: 6147909
• PubChem ID: 119106301
• Update Time: 2025-06-08

2-fluoro-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide
• 2034426-74-7
• 2-fluoro-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]benzenesulfonamide
• 2-fluoro-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide
• 2-fluoro-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide
• F6574-1965
• AKOS026705662

• Inchi： 1S/C15H12FN3O2S2/c16-11-4-1-2-6-14(11)23(20,21)19-10-12-15(18-8-7-17-12)13-5-3-9-22-13/h1-9,19H,10H2
• InChI Key： GSHPEFWSNWNRSJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(NCC1C(C2=CC=CS2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 349.03549714g/mol
• Monoisotopic Mass: 349.03549714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Additional information on 2-fluoro-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide

Introduction to 2-fluoro-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide (CAS No. 2034426-74-7)

2-fluoro-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide, identified by its CAS number 2034426-74-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic rings and functional groups, which contribute to its unique chemical properties and potential biological activities. The structural framework of this molecule integrates a fluoro-substituted benzene ring, a thiophene moiety, and a pyrazine unit, all connected through an amide linkage. Such a structural configuration is strategically designed to enhance interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The fluoro-substituent at the para position of the benzene ring is a well-documented pharmacophore that can modulate the electronic properties and metabolic stability of the molecule. In pharmaceutical research, fluorine atoms are frequently incorporated into drug candidates due to their ability to improve binding affinity, reduce metabolic degradation, and enhance lipophilicity. The presence of the thiophene ring adds another layer of complexity to the molecule, contributing to its potential bioactivity. Thiophenes are known for their role in various natural products and bioactive compounds, often exhibiting antimicrobial, antifungal, and anti-inflammatory properties. The pyrazine moiety, on the other hand, is another key structural element that can influence the molecule's interactions with biological receptors.

The amide group in 2-fluoro-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide serves as a critical pharmacophoric element, facilitating hydrogen bonding interactions with biological targets. Amides are commonly found in many bioactive molecules due to their versatility in forming stable hydrogen bonds, which are essential for achieving high affinity and selectivity in binding to proteins or nucleic acids. The sulfonamide group further enhances the molecular properties by introducing polarity and potential interactions with polar residues in biological targets. Sulfonamides are well-known for their therapeutic applications, including antibacterial, antiviral, and anti-inflammatory agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of compounds like 2-fluoro-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide with greater accuracy. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, computational simulations have indicated that this molecule could interact with enzymes such as kinases and phosphodiesterases, which are involved in signal transduction pathways relevant to cancer and inflammatory diseases. Additionally, the structural features of this compound make it a plausible candidate for targeting ion channels and receptors associated with neurological disorders.

In vitro studies have begun to explore the pharmacological profile of 2-fluoro-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide, providing preliminary insights into its potential therapeutic applications. Initial experiments have shown that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its utility in developing kinase inhibitors for oncological applications. Furthermore, its interaction with thiophene-containing biological targets has been investigated, revealing promising results for its use in antimicrobial therapies. The presence of multiple heterocyclic rings enhances its ability to engage with diverse biological systems, making it a versatile scaffold for drug design.

The synthesis of 2-fluoro-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro-substituent necessitates specialized synthetic methodologies to ensure high yield and purity. Similarly, the incorporation of the thiophene ring requires careful consideration of cyclization conditions to achieve optimal regioselectivity. The final step involves forming the amide bond between the sulfonamide group and the pyrazine-methylated benzene ring, which demands careful optimization to maximize yield and minimize side reactions.

The growing interest in heterocyclic compounds like 2-fluoro-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide is driven by their immense potential in drug discovery. Heterocycles are ubiquitous in natural products and bioactive molecules due to their ability to mimic biologically important structures and facilitate specific interactions with biological targets. The combination of fluorine, thiophene, pyrazine, and sulfonamide functionalities makes this compound a structurally diverse entity with multifaceted biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing novel treatments for human diseases.

The future prospects for CAS No 2034426-74-7 are promising, with ongoing studies aimed at optimizing its pharmacological properties through structure-based drug design approaches. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify derivatives of this compound that exhibit enhanced potency, selectivity, and pharmacokinetic profiles. Additionally, advances in synthetic methodologies will enable more efficient production scales for clinical development purposes.